![molecular formula C15H12N2OS B4883649 1-{4-[3-(1H-pyrazol-3-yl)phenyl]-2-thienyl}ethanone](/img/structure/B4883649.png)
1-{4-[3-(1H-pyrazol-3-yl)phenyl]-2-thienyl}ethanone
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Overview
Description
1-{4-[3-(1H-pyrazol-3-yl)phenyl]-2-thienyl}ethanone, also known as TAK-242, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound is a selective Toll-like receptor 4 (TLR4) signaling inhibitor that has been shown to have anti-inflammatory and immunomodulatory effects.
Mechanism of Action
1-{4-[3-(1H-pyrazol-3-yl)phenyl]-2-thienyl}ethanone selectively inhibits TLR4 signaling by binding to the intracellular domain of TLR4 and preventing the recruitment of downstream signaling molecules. This results in the inhibition of pro-inflammatory cytokine production and the suppression of the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and immunomodulatory effects. In vitro studies have demonstrated that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. In vivo studies have shown that this compound reduces inflammation and tissue damage in animal models of sepsis, rheumatoid arthritis, and other inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 1-{4-[3-(1H-pyrazol-3-yl)phenyl]-2-thienyl}ethanone in lab experiments include its high selectivity for TLR4 signaling inhibition, its ability to inhibit pro-inflammatory cytokine production, and its potential therapeutic applications in various diseases. However, the limitations of using this compound include its relatively low potency compared to other TLR4 inhibitors and the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
For research on 1-{4-[3-(1H-pyrazol-3-yl)phenyl]-2-thienyl}ethanone include the development of more potent TLR4 inhibitors, the investigation of its potential therapeutic applications in other diseases, and the exploration of its potential side effects and toxicity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its interactions with other signaling pathways.
Synthesis Methods
The synthesis of 1-{4-[3-(1H-pyrazol-3-yl)phenyl]-2-thienyl}ethanone involves the reaction of 3-(1H-pyrazol-3-yl)aniline with 2-bromo-1-(4-thiophen-2-ylphenyl)ethanone in the presence of a palladium catalyst. The resulting product is then purified using column chromatography to obtain this compound.
Scientific Research Applications
1-{4-[3-(1H-pyrazol-3-yl)phenyl]-2-thienyl}ethanone has been extensively studied for its potential therapeutic applications in various diseases such as sepsis, rheumatoid arthritis, and cancer. In sepsis, this compound has been shown to inhibit TLR4 signaling, which is a key mediator of the inflammatory response. In rheumatoid arthritis, this compound has been shown to reduce joint inflammation and bone destruction. In cancer, this compound has been shown to inhibit tumor growth and metastasis.
properties
IUPAC Name |
1-[4-[3-(1H-pyrazol-5-yl)phenyl]thiophen-2-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2OS/c1-10(18)15-8-13(9-19-15)11-3-2-4-12(7-11)14-5-6-16-17-14/h2-9H,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBWCHNQNJUKDTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CS1)C2=CC=CC(=C2)C3=CC=NN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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